Cas no 946215-00-5 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946215-00-5
• MF: C₁₉H₁₆N₂O₅S
• MW: 384.405743598938
• CID: 5513238
• Update Time: 2025-10-28

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-oxochromene-3-carboxamide
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C19H16N2O5S/c22-18(16-12-13-4-1-2-5-17(13)26-19(16)23)20-14-6-8-15(9-7-14)21-10-3-11-27(21,24)25/h1-2,4-9,12H,3,10-11H2,(H,20,22)
• InChI Key： DRQSLFVQMVBILG-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide

N-4-(1,1-Dioxo-1λ6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946215-00-5, known as N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-2-oxo-2H-chromene-3-carboxamide is characterized by a chromene core (a benzopyran derivative) substituted with a carboxamide group at the 3-position. The chromene system is further connected to a phenyl ring via an amide bond. The phenyl group is substituted with a 1,1-dioxo-thiazolidine moiety at the para position. This arrangement creates a molecule with significant structural complexity and potential bioactivity.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have explored various methodologies, including multi-component reactions and catalytic processes, to streamline its production. These advancements have not only enhanced the scalability of synthesis but also opened avenues for further structural modifications to explore its pharmacological potential.

Pharmacological Properties and Bioactivity

N-(4-(1,1-dioxo-thiazolidinyl)phenyl)-chromenecarboxamide has demonstrated promising bioactivity in preclinical studies. Its chromene core is known to exhibit antioxidant and anti-inflammatory properties, which are attributed to its ability to scavenge free radicals and modulate inflammatory pathways. The thiazolidine moiety further enhances these effects by contributing to hydrogen bonding and improving the molecule's solubility and bioavailability.

Recent research has highlighted its potential as an anticancer agent. Studies conducted in vitro have shown that this compound induces apoptosis in various cancer cell lines by targeting key signaling pathways such as MAPK/ERK and PI3K/AKT. Additionally, it has exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a combination therapy component.

Applications in Drug Development

The unique combination of structural features in N-(4-(1,1-dioxo-thiazolidinyl)phenyl)-chromenecarboxamide makes it an attractive candidate for drug development. Its ability to target multiple pathways involved in chronic diseases positions it as a potential lead compound for treating conditions such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Recent advancements in medicinal chemistry have enabled researchers to modify the molecule's structure to enhance its pharmacokinetic properties. For instance, efforts have been made to improve its half-life and reduce systemic toxicity by optimizing the substituents on the thiazolidine ring and chromene core.

Future Directions and Research Prospects

The ongoing research on N-(4-(1,1-dioxo-thiazolidinyl)phenyl)-chromenecarboxamide holds immense promise for the development of novel therapeutic agents. Future studies are expected to focus on elucidating its mechanism of action at the molecular level and identifying biomarkers that predict its efficacy in clinical settings.

Collaborative efforts between academia and industry are also being encouraged to accelerate the translation of this compound into clinical trials. The integration of advanced technologies such as artificial intelligence and machine learning is anticipated to play a pivotal role in optimizing its therapeutic profile.

In conclusion, N-(4-(1,1-dioxo-thiazolidinyl)phenyl)-chromenecarboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound has the potential to make a transformative impact on drug discovery and development.